Cas no 1262002-11-8 (Methyl 3-fluoro-5-(2-hydroxyphenyl)benzoate)

• Product Name: Methyl 3-fluoro-5-(2-hydroxyphenyl)benzoate
• CAS No: 1262002-11-8
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD18312973
• CID: 1219460
• PubChem ID: 53218668
• Update Time: 2025-10-30

Methyl 3-fluoro-5-(2-hydroxyphenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-5-(2-hydroxyphenyl)benzoate
• 2-(3-FLUORO-5-METHOXYCARBONYLPHENYL)PHENOL
• Methyl 5-fluoro-2'-hydroxy[1,1'-biphenyl]-3-carboxylate
• 2-(3-Fluoro-5-methoxycarbonylphenyl)phenol, 95%
• 1262002-11-8
• MFCD18312973
• DTXSID10683585

• MDL： MFCD18312973
• Inchi： 1S/C14H11FO3/c1-18-14(17)10-6-9(7-11(15)8-10)12-4-2-3-5-13(12)16/h2-8,16H,1H3
• InChI Key： GZLBXDDFDMOPJJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=C(C=1)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 246.06922237g/mol
• Monoisotopic Mass: 246.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 3-fluoro-5-(2-hydroxyphenyl)benzoate

Comprehensive Analysis of Methyl 3-fluoro-5-(2-hydroxyphenyl)benzoate (CAS No. 1262002-11-8): Properties, Applications, and Industry Insights

In the rapidly evolving field of specialty chemicals, Methyl 3-fluoro-5-(2-hydroxyphenyl)benzoate (CAS No. 1262002-11-8) has garnered significant attention due to its unique structural features and versatile applications. This fluorinated aromatic ester, characterized by its hydroxyphenyl and benzoate moieties, is increasingly studied for its potential in pharmaceuticals, agrochemicals, and advanced material science. Researchers and industry professionals are actively exploring its synthesis, stability, and reactivity, making it a subject of interest in peer-reviewed journals and patent filings.

The compound's molecular architecture, featuring a fluoro substituent at the 3-position and a hydroxyphenyl group at the 5-position, contributes to its distinct electronic and steric properties. These attributes are critical in drug design, where fluorinated compounds often exhibit enhanced bioavailability and metabolic stability. Recent studies highlight its role as a key intermediate in the development of targeted therapies, particularly in oncology and CNS disorders. Its ester functionality also allows for facile derivatization, enabling the creation of libraries for high-throughput screening.

From an industrial perspective, Methyl 3-fluoro-5-(2-hydroxyphenyl)benzoate aligns with the growing demand for sustainable chemistry solutions. Manufacturers are optimizing synthetic routes to minimize waste and energy consumption, addressing the "green chemistry" trends dominating academic and regulatory discussions. Analytical techniques such as HPLC, NMR, and LC-MS are routinely employed to ensure the compound's purity, a topic frequently searched by quality control specialists and analytical chemists.

In material science, this compound's aromatic and fluorinated structure offers potential in designing liquid crystals, OLED materials, and polymer additives. Its thermal stability and optical properties are under investigation for next-generation electronic devices, a hot topic in nanotechnology forums. Additionally, its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) makes it valuable for catalysis research, another area with high search volume among synthetic chemists.

Regulatory and safety profiles of CAS No. 1262002-11-8 are frequently queried in compliance databases. While not classified as hazardous under major chemical inventories, proper handling protocols are emphasized in SDS documentation. The compound's environmental fate and biodegradability are also being evaluated to meet REACH and TSCA standards, reflecting the industry's focus on eco-friendly chemicals.

Market analysts note rising procurement inquiries for Methyl 3-fluoro-5-(2-hydroxyphenyl)benzoate, driven by R&D investments in Asia-Pacific and North America. Custom synthesis services and catalog suppliers are expanding their portfolios to include this intermediate, often highlighting its >98% purity and scalable production capabilities. Patent landscapes reveal its inclusion in novel compound claims, particularly in bioconjugation and prodrug technologies.

For researchers, frequently asked questions include: "What are the optimal storage conditions for this compound?" (recommended: -20°C under inert gas) and "Which solvents achieve best solubility?" (DMSO and THF are preferred). These practical considerations are crucial for experimental reproducibility, a trending topic in open science initiatives.

In conclusion, Methyl 3-fluoro-5-(2-hydroxyphenyl)benzoate represents a compelling case study in modern chemical innovation. Its multifaceted applications across life sciences and materials engineering position it as a valuable asset in both academic and industrial settings. As synthetic methodologies advance and demand for fluorinated building blocks grows, this compound is poised to remain a focus of cutting-edge research and commercial development.